Cas no 82978-03-8 (4-O-tert-Butyldimethylsilyl Epi Lovastatin)
4-O-tert-Butyldimethylsilyl Epi Lovastatin is a chemically modified derivative of lovastatin, featuring a tert-butyldimethylsilyl (TBDMS) ether group at the 4-hydroxy position. This modification enhances the compound's stability and lipophilicity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of statin-based pharmaceuticals. The TBDMS protecting group improves selectivity during reactions and facilitates controlled deprotection under mild conditions. This derivative is primarily used in research settings to explore structure-activity relationships or to synthesize analogs with optimized pharmacokinetic properties. Its well-defined chemical properties and compatibility with standard laboratory protocols make it a reliable choice for medicinal chemistry applications.
82978-03-8 structure
Product Name:4-O-tert-Butyldimethylsilyl Epi Lovastatin
CAS No:82978-03-8
MF:C30H50O5Si
MW:518.800510883331
CID:1058773
PubChem ID:71314413
Update Time:2025-05-28
4-O-tert-Butyldimethylsilyl Epi Lovastatin Chemical and Physical Properties
Names and Identifiers
-
- 4-O-tert-Butyldimethylsilyl Epi Lovastatin
- [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2R)-2-methylbutanoate
- DTXSID40747265
- 82978-03-8
- (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-{[tert-Butyl(dimethyl)silyl]oxy}-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2R)-2-methylbutanoate
-
- Inchi: 1S/C30H50O5Si/c1-10-20(3)29(32)34-26-16-19(2)15-22-12-11-21(4)25(28(22)26)14-13-23-17-24(18-27(31)33-23)35-36(8,9)30(5,6)7/h11-12,15,19-21,23-26,28H,10,13-14,16-18H2,1-9H3/t19-,20+,21-,23+,24+,25-,26-,28-/m0/s1
- InChI Key: YZUJIMXHROAZNZ-LLDGAUDVSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)O[C@H]1CC(=O)O[C@@H](C1)CC[C@H]1[C@@H](C)C=CC2=C[C@H](C)C[C@@H]([C@H]12)OC([C@H](C)CC)=O
Computed Properties
- Exact Mass: 518.34300
- Monoisotopic Mass: 518.34275123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 10
- Complexity: 854
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83000
- LogP: 7.22500
4-O-tert-Butyldimethylsilyl Epi Lovastatin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B691355-1mg |
4-O-tert-Butyldimethylsilyl Epi Lovastatin |
82978-03-8 | 1mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B691355-2mg |
4-O-tert-Butyldimethylsilyl Epi Lovastatin |
82978-03-8 | 2mg |
$ 173.00 | 2023-04-18 | ||
| TRC | B691355-2.5mg |
4-O-tert-Butyldimethylsilyl Epi Lovastatin |
82978-03-8 | 2.5mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B691355-5mg |
4-O-tert-Butyldimethylsilyl Epi Lovastatin |
82978-03-8 | 5mg |
$ 345.00 | 2023-04-18 | ||
| TRC | B691355-10mg |
4-O-tert-Butyldimethylsilyl Epi Lovastatin |
82978-03-8 | 10mg |
$ 666.00 | 2023-04-18 | ||
| TRC | B691355-25mg |
4-O-tert-Butyldimethylsilyl Epi Lovastatin |
82978-03-8 | 25mg |
$ 1487.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396141-2.5mg |
4-O-tert-Butyldimethylsilyl Epi Lovastatin, |
82978-03-8 | 2.5mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396141-2.5 mg |
4-O-tert-Butyldimethylsilyl Epi Lovastatin, |
82978-03-8 | 2.5 mg |
¥2,708.00 | 2023-07-11 |
4-O-tert-Butyldimethylsilyl Epi Lovastatin Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
82978-03-8 (4-O-tert-Butyldimethylsilyl Epi Lovastatin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent